N-[(E)-(3-chloro-4-methoxyphenyl)methylidene]-2-(3,4-dimethoxyphenyl)-1-ethanamine

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]methanimine
• InChI: InChI=1S/C18H20ClNO3/c1-21-16-6-5-14(10-15(16)19)12-20-9-8-13-4-7-17(22-2)18(11-13)23-3/h4-7,10-12H,8-9H2,1-3H3
• InChI Key: QSSJNHWNGJCRAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN=CC2=CC(=C(C=C2)OC)Cl)OC
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as melting point, boiling point, density, molecular formula, and molecular weight. Unfortunately, these specific details for “N-[(E)-(3-chloro-4-methoxyphenyl)methylidene]-2-(3,4-dimethoxyphenyl)-1-ethanamine” are not available in the searched resources.

Scientific Research Applications

Analytical Detection and Quantification

High-Performance Liquid Chromatography Tandem Mass Spectrometry (HPLC/MS/MS) This method was developed for the detection and quantification of 2CC-NBOMe and 25I-NBOMe in serum of intoxicated patients, using 25H-NBOMe as the internal standard. The method demonstrated suitability for clinical toxicology testing, contributing significantly to the understanding of the pharmacokinetics of these compounds in human serum (Poklis, Charles, Wolf, & Poklis, 2013).

Gas Chromatography–Mass Spectrometry (GC–MS) This technique, especially when combined with heptafluorobutyric anhydride (HFBA) derivatization, has been used to identify and analyze NBOMe compounds, including their analogues. This method allows the determination of the molecular ion mass and observation of characteristic fragmentation patterns, aiding in the identification of these compounds in forensic samples (Lum, Brophy, & Hibbert, 2016).

Pharmacokinetics and Metabolism

Metabolite Identification Research on the metabolism of NBOMe compounds has identified several metabolites in mouse hepatic microsomal preparations and human urine samples from intoxicated patients. This helps in understanding the biotransformation these compounds undergo in the body and aids in the development of detection methods for drug testing (Poklis et al., 2015).

Cytochrome P450 Enzymes A study aimed to characterize the cytochrome P450 enzymes involved in the metabolism of 25I-NBOMe and 25I-NBOH identified CYP3A4 and CYP2D6 as the major enzymes responsible for their biotransformation. This knowledge is crucial for understanding potential drug-drug interactions and the toxicity profile of these substances (Nielsen et al., 2017).

Legal and Regulatory Actions

Scheduling of Synthetic Phenethylamines In response to the rising abuse and toxicity associated with synthetic phenethylamines, regulatory bodies have placed compounds such as 25I-NBOMe, 25C-NBOMe, and 25B-NBOMe into Schedule I of the Controlled Substances Act. This classification reflects the compounds' high potential for abuse, lack of accepted medical use, and absence of safety under medical supervision, guiding legal and clinical handling of these substances (Federal Register, 2016).